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Compound of Interest

Compound Name: Ethylbromopyruvate

Cat. No.: B8387210

For researchers, scientists, and drug development professionals, the integrity of your work and
your personal safety are paramount. Ethylbromopyruvate is a valuable reagent in organic
synthesis, particularly in the development of pharmaceuticals and other fine chemicals.[1][2]
However, its hazardous properties, including being a lachrymator and irritant, necessitate
meticulous handling and disposal protocols.[1] This guide provides essential, immediate safety
and logistical information to ensure the safe and effective use of Ethylbromopyruvate in your
laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Ethylbromopyruvate, a comprehensive approach to personal protection is
crucial to prevent exposure. The following personal protective equipment is mandatory:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[3][4] A face shield should also be used for additional protection.

[5]

e Hand Protection: Chemical-resistant gloves are required to prevent skin contact.[1][3][4]
While specific breakthrough times for glove materials with Ethylbromopyruvate are not
readily available, nitrile gloves are generally recommended for handling solvents, oils, and
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limited exposure to acids and bases.[5] Always inspect gloves for tears or holes before use
and replace them immediately if compromised.[6]

o Body Protection: A lab coat or a protective apron is necessary to protect against splashes
and contamination of personal clothing.[5] Ensure that the sleeves are of an appropriate
length to cover the arms.

o Respiratory Protection: All work with Ethylbromopyruvate should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to keep airborne concentrations low.
[3][4] If workplace conditions warrant, a respiratory protection program that meets OSHA's
29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be
followed.[3] A recommended filter type is an organic gases and vapors filter (Type A, Brown)
conforming to EN14387.[7]

Quantitative Data Summary

While specific occupational exposure limits for Ethylbromopyruvate have not been
established, the following physical and chemical properties are important for safe handling and
storage.[3][7]

Property Value Source

Clear orange-yellow to pink-

Appearance red liquid [1][3]
Molecular Formula C5H7BrO3 [31[8]
Molecular Weight 195.01 g/mol [1]8]
Boiling Point 98-100 °C @ 10 mmHg [1][3]
Density 1.554 g/mL at 25 °C [1119]
Flash Point 98 °C / 208.4 °F [3][7]

Operational Plan: From Handling to Disposal

A systematic approach to the entire lifecycle of Ethylbromopyruvate in the laboratory is
essential for safety and regulatory compliance.
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. Preparation and Handling:

Before handling, ensure that an eyewash station and a safety shower are readily accessible.

[3]

Work in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of vapors.

[31[4]
Avoid contact with skin, eyes, and clothing.[3][4]
Wash hands thoroughly after handling the substance.[3][7]
. Storage:
Store Ethylbromopyruvate in a tightly closed container.[2][3]
Keep the container in a cool, dry, and well-ventilated area.[2][3]
It is recommended to store it under refrigeration (below 4°C/39°F).[3]

Store away from incompatible substances such as acids, bases, oxidizing agents, and
reducing agents.[3]

. Accidental Spills:
In the event of a spill, immediately evacuate the area and ensure adequate ventilation.[3]

Wearing the appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite)
and place it into a suitable, clean, dry, and closed container for disposal.[3][10]

. Disposal:

Ethylbromopyruvate and any contaminated materials must be treated as hazardous waste.
[3][10]

Waste generators must determine if a discarded chemical is classified as a hazardous waste
according to US EPA guidelines in 40 CFR Parts 261.3.[3]
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e Itis crucial to consult and adhere to all federal, state, and local hazardous waste regulations
to ensure complete and accurate classification and disposal.[3][7]

» Dispose of the contents and container at an approved waste disposal plant.[7]

Experimental Workflow and Safety Protocol

The following diagram outlines the logical flow for the safe handling and disposal of
Ethylbromopyruvate.
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Safe Handling and Disposal Workflow for Ethylbromopyruvate
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Caption: Workflow for the safe handling and disposal of Ethylbromopyruvate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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